Cas no 1834153-93-3 (3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide)

• Product Name: 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide
• CAS No: 1834153-93-3
• MF: C₁₈H₂₄ClN₃O₃
• MW: 365.854463577271
• CID: 6076703
• PubChem ID: 120579165
• Update Time: 2025-07-02

3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26675796
• 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide
• 1834153-93-3

• Inchi： 1S/C18H24ClN3O3/c19-13-4-5-15-12(9-13)10-16(25-15)18(24)22-8-2-1-3-14(22)11-21-17(23)6-7-20/h4-5,9,14,16H,1-3,6-8,10-11,20H2,(H,21,23)
• InChI Key： DCUCGHTXZNSXHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(N1CCCCC1CNC(CCN)=O)=O)O2

Computed Properties

• Exact Mass: 365.1506193g/mol
• Monoisotopic Mass: 365.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide

Professional Introduction to Compound with CAS No. 1834153-93-3 and Product Name: *3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide*

This compound, identified by the CAS number 1834153-93-3, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. The product name, 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide, provides a detailed insight into its chemical structure, which includes a piperidine ring, a benzofuran moiety, and various functional groups that contribute to its unique reactivity and biological properties.

The core structure of this compound revolves around a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is further substituted with a benzofuran derivative, specifically 5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl. The benzofuran part introduces additional complexity and potential for biological activity, as benzofurans are known for their role in various pharmacological applications.

The amide functionality at the N-terminal of the molecule, represented as propanamide, plays a crucial role in modulating the compound's solubility and interaction with biological targets. This amide group is also a common feature in many bioactive molecules, often serving as a hinge region or a key interaction point with proteins.

In recent years, there has been growing interest in the development of novel compounds that incorporate piperidine and benzofuran scaffolds due to their demonstrated efficacy in various therapeutic areas. For instance, piperidine derivatives have been extensively studied for their potential as kinase inhibitors, while benzofurans have shown promise in the treatment of neurological disorders. The combination of these two motifs in the compound with CAS No. 1834153-93-3 suggests that it may exhibit multiple biological activities simultaneously.

The presence of the chloro group at the 5-position of the benzofuran ring adds another layer of functional diversity. Chlorinated aromatic compounds are well-known for their enhanced bioavailability and metabolic stability, which can be critical factors in drug design. This particular substitution pattern may contribute to the compound's ability to interact with biological targets more effectively and persist longer within the body.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding sites and interactions on target proteins. This approach has been particularly useful in optimizing lead compounds for drug development. The compound with CAS No. 1834153-93-3 could benefit from these computational strategies to refine its structure and enhance its pharmacological profile.

Furthermore, the use of high-throughput screening (HTS) technologies has accelerated the process of identifying promising candidates for further investigation. HTS allows researchers to rapidly test thousands of compounds against various biological targets, providing valuable data on their efficacy and selectivity. Given its intricate structure, 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide could be a valuable addition to HTS libraries, offering new insights into potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and asymmetric synthesis can be employed to introduce specific functional groups with high precision. These methods not only improve the efficiency of the synthesis but also enhance the overall quality of the final product.

In conclusion, the compound with CAS No. 1834153-93-3 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The product name 3-amino-N-{[1-(5-chloro-2,3-dihydro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide highlights its unique chemical features, which include a piperidine ring substituted with a benzofuran moiety and an amide group. With ongoing research leveraging computational methods and advanced synthetic techniques, this compound holds promise for future therapeutic applications in various medical fields.